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‘ Compound of Interest

Compound Name: 4-(Trifluoromethyl)picolinamide
CAS No.: 22245-87-0
Cat. No.: B3177805

Get Quote

In the landscape of modern drug discovery and agrochemical development, the strategic incorporation of fluorine atoms into molecular scaffolds has

\

particular, offers a unique combination of steric and electronic properties that can profoundly influence a molecule's metabolic stability, lipophilicity, an
system like a pyridine ring, it creates a building block of immense value. This guide provides a detailed technical overview of 4-(Trifluoromethyl)picc
critical resource for researchers and scientists aiming to leverage the power of trifluoromethylpyridine scaffolds in the development of next-generatior

Core Molecular Profile and Physicochemical Properties

4-(Trifluoromethyl)picolinamide is a substituted pyridine derivative, a class of compounds widely utilized in medicinal chemistry. The molecule's str
trifluoromethyl group and at the 2-position with a carboxamide group. This specific arrangement of functional groups imparts a distinct set of propertie

The trifluoromethyl group is a strong electron-withdrawing group, which significantly impacts the electronic properties of the pyridine ring. It is also hig
candidates to improve their pharmacokinetic profiles.[1][2][3] The picolinamide moiety provides a key hydrogen bond donor and acceptor site, crucial

Table 1: Physicochemical Properties of 4-(Trifluoromethyl)picolinamide

Property Value

CAS Number 22245-87-0

Molecular Formula C7HsF3N20

Molecular Weight 190.12 g/mol

Appearance Solid (Typical)

Purity >98% (Typical Commercial Grade)

Storage Store in a cool, dry place, often recommended at 2-8°C or -20°C under an inert
atmosphere.

Solubility Soluble in organic solvents such as DMSO, ethanol, and dimethylformamide.[9]

The Role of Key Structural Motifs in Bioactivity

The utility of 4-(Trifluoromethyl)picolinamide as a synthetic precursor stems from the combined influence of its core components. Understanding th
derivatives in biological systems.

« The Trifluoromethyl (-CF3) Group: This group is often used as a bioisostere for other atoms like chlorine or a methyl group, but with distinct advante
block sites of metabolic oxidation, thereby increasing the half-life of a drug.[1][3] Its inclusion generally increases lipophilicity, which can improve m

« The Picolinamide Scaffold: As a derivative of picolinic acid, this structure is a privileged scaffold in medicinal chemistry. The nitrogen atom in the py
metal ions in metalloenzymes. The amide functionality provides critical hydrogen bonding capabilities, anchoring ligands into the active sites of tarc
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Contributions of structural motifs to molecular properties.

Synthesis and Derivatization Strategy

While 4-(Trifluoromethyl)picolinamide is primarily a commercially available building block, understanding its synthesis provides context for its purity
broadly approached via two main strategies: direct fluorination/chlorination of a picoline precursor or cyclocondensation using a trifluoromethyl-contai

For derivatization in a research setting, 4-(Trifluoromethyl)picolinamide serves as a robust starting point. Its primary utility is in coupling reactions v
complex and biologically active molecules.
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General workflow for derivatization.

lllustrative Experimental Protocol: Amide Coupling

This protocol describes a general method for coupling a picolinic acid derivative with an amine, a common subsequent step using intermediates like <
« Reagent Preparation: Dissolve 4-(Trifluoromethyl)picolinic acid (1.0 eq) and the desired amine (1.1 eq) in an anhydrous aprotic solvent (e.g., Dichlc
« Activator Addition: Add a coupling agent such as HATU (1.2 eq) and a non-nucleophilic base like DIPEA (2.0 eq) to the solution.

« Reaction: Stir the mixture at room temperature for 4-12 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chi
« Work-up: Upon completion, dilute the reaction mixture with an organic solvent (e.g., Ethyl Acetate) and wash sequentially with a mild acid (e.g., 1N

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude produc
derivative.

Applications in Research and Development
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The 4-(trifluoromethyl)picolinamide scaffold and its close relatives are integral to a variety of research areas, demonstrating remarkable versatility.

« Antibacterial Agents: Picolinamide derivatives have shown potent and highly selective activity against the pathogenic bacterium Clostridioides diffic
to an isonicotinamide, can result in over a 1000-fold increase in selectivity, making this scaffold highly promising for developing antibiotics that spar

« Agrochemicals: The insecticide Flonicamid, which contains a 4-trifluoromethyl-substituted pyridine moiety, is a notable example of this scaffold's af
control aphids and other sucking insects.[2]

« Oncology and Enzyme Inhibition: Derivatives have been designed as selective inhibitors of key enzymes. For instance, 7,8-pyrano-4-trifluoromethy
an enzyme involved in the metabolic activation of pro-carcinogens.[12] This highlights the potential for creating targeted cancer chemopreventive a

« Neuroscience: N-phenylpicolinamide derivatives have been explored as potent positive allosteric modulators (PAMs) for the metabotropic glutamat
psychiatric disorders, including Parkinson's disease.

« Anticoagulants: Complex pyrazole derivatives incorporating a trifluoromethyl group have been developed as highly potent and orally bioavailable in
cascade.[13]

Analytical Characterization

Confirming the identity and purity of 4-(Trifluoromethyl)picolinamide and its derivatives is crucial. A combination of spectroscopic techniques is typi

Table 2: Expected Analytical Data Signatures

Technique Expected Observations

H NMR Signals corresponding to the three distinc
electron-withdrawing -CFs group and the -

5C NMR Resonances for the carbon atoms of the f
the -CFs carbon due to C-F coupling.

SF NMR A strong singlet peak is expected, charact
for confirming the presence of the trifluorc

Mass Spec (MS) The molecular ion peak corresponding to

Characteristic absorption bands for N-H s
IR Spectroscopy .
and the C=0 stretch of the amide (around

Safety, Handling, and Storage

As with any laboratory chemical, proper safety protocols must be followed when handling 4-(Trifluoromethyl)picolinamide. The available safety dat:

Table 3: GHS Hazard Summary

Pictogram GHS Code

ngcontent-ng-c1205671314="" class="ng-star-inserted"> GHSO07

« Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a laboratory coat.[10][17] Work in a well-ventilated are
o First Aid Measures:
o Eyes: Immediately rinse with plenty of water for at least 15 minutes.[10][18]

o Skin: Wash off with soap and plenty of water.[10][18]
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o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[10][16]

o Inhalation: Move the person to fresh air.[10][18]

Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.[16][18]

Disposal: Dispose of contents and container in accordance with local, regional, and national regulations, typically as hazardous waste.[16]

Conclusion

4-(Trifluoromethyl)picolinamide (CAS 22245-87-0) stands as more than a mere chemical intermediate; it is an enabling tool for innovation in the life

and electronic influence of a trifluoromethyl group with the versatile binding capabilities of a picolinamide scaffold, provides a powerful platform for co

agrochemicals to specific enzyme inhibitors and neurological agents, the derivatives of this compound continue to make a significant impact. This gui

understand its properties, synthesis, applications, and safe handling, encouraging its continued use in the pursuit of scientific discovery.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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